98-61-3

4-Iodobenzenesulfonyl chloride

In Stock

• CAS RN:
• 98-61-3

• Formula:
• C6H4ClIO2S

• InChI:
• InChI=1S/C6H4ClIO2S/c7-11(9,10)6-3-1-5(8)2-4-6/h1-4H

• InChIKey:
• POXFXTSTVWDWIR-UHFFFAOYSA-N

• The reaction of 4-iodobenzenesulfonyl chloride (pipsyl chloride) with peptides under various conditions has been studied.
  
  

Disodium pentyl phosphate

• CAS RN:
• 68698-61-3

• Formula:
• C5H11Na2O4P

• InChI:
• InChI=1S/C5H13O4P.2Na/c1-2-3-4-5-9-10(6,7)8;;/h2-5H2,1H3,(H2,6,7,8);;/q;2*+1/p-2

• InChIKey:
• FULYKNTUIATUHF-UHFFFAOYSA-L

• Disodium pentyl phosphate is a useful research compound. Its molecular formula is C5H11Na2O4P and its molecular weight is 212.09 g/mol. The purity is usually 95%.

N-(3,5-Dichlorophenyl)maleamic acid

In Stock

• CAS RN:
• 55198-61-3

• Formula:
• C10H7Cl2NO3

• InChI:
• InChI=1S/C10H7Cl2NO3/c11-6-3-7(12)5-8(4-6)13-9(14)1-2-10(15)16/h1-5H,(H,13,14)(H,15,16)/b2-1-

• InChIKey:
• YDCIVHVKWOTWES-UPHRSURJSA-N

• N-(3,5-Dichlorophenyl)maleamic acid, also known as N-(3,5-Dichlorophenyl)maleamic acid, is a useful research compound. Its molecular formula is C10H7Cl2NO3 and its molecular weight is 260.07 g/mol. The purity is usually 95%.

N-(4-ethoxy-2-nitrophenyl)-2-[4-[methyl-(4-methylphenyl)sulfonylamino]phenoxy]acetamide

In Stock

• CAS RN:
• 398998-61-3

• Formula:
• C24H25N3O7S

• InChI:
• InChI=1S/C24H25N3O7S/c1-4-33-20-11-14-22(23(15-20)27(29)30)25-24(28)16-34-19-9-7-18(8-10-19)26(3)35(31,32)21-12-5-17(2)6-13-21/h5-15H,4,16H2,1-3H3,(H,25,28)

• InChIKey:
• QTLHBMLREKYNBR-UHFFFAOYSA-N

• N-(4-ethoxy-2-nitrophenyl)-2-[4-[methyl-(4-methylphenyl)sulfonylamino]phenoxy]acetamide is a useful research compound. Its molecular formula is C24H25N3O7S and its molecular weight is 499.54. The purity is usually 95%.

1-cyclopentyl-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid

In Stock

• CAS RN:
• 937598-61-3

• Formula:
• C17H17N3O3

• InChI:
• InChI=1S/C17H17N3O3/c1-10-15-12(17(21)22)9-13(14-7-4-8-23-14)18-16(15)20(19-10)11-5-2-3-6-11/h4,7-9,11H,2-3,5-6H2,1H3,(H,21,22)

• InChIKey:
• CEYQTMAAPOSGPG-UHFFFAOYSA-N

• 1-cyclopentyl-6-(furan-2-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridine-4-carboxylic acid is a useful research compound. Its molecular formula is C17H17N3O3 and its molecular weight is 311.33 g/mol. The purity is usually 95%.

2,4-Dibromoquinazoline

In Stock

• CAS RN:
• 872998-61-3

• Formula:
• C8H4Br2N2

• InChI:
• InChI=1S/C8H4Br2N2/c9-7-5-3-1-2-4-6(5)11-8(10)12-7/h1-4H

• InChIKey:
• CDBAGRHVFMGOON-UHFFFAOYSA-N

• 2,4-Dibromoquinazoline is a useful research compound. Its molecular formula is C8H4Br2N2 and its molecular weight is 287.94 g/mol. The purity is usually 95%.

7-Bromo-5-fluoro-1-benzofuran-2-carboxylic acid

In Stock

• CAS RN:
• 550998-61-3

• Formula:
• C9H4BrFO3

• InChI:
• InChI=1S/C9H4BrFO3/c10-6-3-5(11)1-4-2-7(9(12)13)14-8(4)6/h1-3H,(H,12,13)

• InChIKey:
• IZWDHPQCEFISNF-UHFFFAOYSA-N

• 7-Bromo-5-fluoro-1-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C9H4BrFO3 and its molecular weight is 259.03 g/mol. The purity is usually 95%.

8-Chloro-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde

In Stock

• CAS RN:
• 851398-61-3

• Formula:
• C9H7ClO3

• InChI:
• InChI=1S/C9H7ClO3/c10-7-3-6(5-11)4-8-9(7)13-2-1-12-8/h3-5H,1-2H2

• InChIKey:
• QNMGAQWLVFYMGX-UHFFFAOYSA-N

• 8-Chloro-2,3-dihydro-1,4-benzodioxine-6-carbaldehyde is a useful research compound. Its molecular formula is C9H7ClO3 and its molecular weight is 198.6. The purity is usually 95%.

N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]acetamide

Usually In Stock

• CAS RN:
• 872198-61-3

• Formula:
• C30H28N2O8

• InChI:
• InChI=1S/C30H28N2O8/c1-4-38-20-8-5-18(6-9-20)29(34)22-16-32(23-15-26(37-3)25(36-2)14-21(23)30(22)35)17-28(33)31-19-7-10-24-27(13-19)40-12-11-39-24/h5-10,13-16H,4,11-12,17H2,1-3H3,(H,31,33)

• InChIKey:
• OZIJDJOWGDEWSK-UHFFFAOYSA-N

• N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[3-(4-ethoxybenzoyl)-6,7-dimethoxy-4-oxoquinolin-1-yl]acetamide is a useful research compound. Its molecular formula is C30H28N2O8 and its molecular weight is 544.56. The purity is usually 95%.

8-[(2,5-Dimethylphenyl)sulfonyl]-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene

Usually In Stock

• CAS RN:
• 932998-61-3

• Formula:
• C23H27N3O3S2

• InChI:
• InChI=1S/C23H27N3O3S2/c1-16-5-6-17(2)20(15-16)31(27,28)26-13-11-23(12-14-26)24-21(22(25-23)30-4)18-7-9-19(29-3)10-8-18/h5-10,15H,11-14H2,1-4H3

• InChIKey:
• IROSQUMPGMYHPF-UHFFFAOYSA-N

• 8-[(2,5-Dimethylphenyl)sulfonyl]-2-(4-methoxyphenyl)-3-(methylthio)-1,4,8-triazaspiro[4.5]deca-1,3-diene is a useful research compound. Its molecular formula is C23H27N3O3S2 and its molecular weight is 457.61. The purity is usually 95%.

Boc-(S)-2-Amino-5-methylhex-4-enoic acid

In Stock

• CAS RN:
• 123098-61-3

• Formula:
• C12H21NO4

• InChI:
• InChI=1S/C12H21NO4/c1-8(2)6-7-9(10(14)15)13-11(16)17-12(3,4)5/h6,9H,7H2,1-5H3,(H,13,16)(H,14,15)/t9-/m0/s1

• InChIKey:
• YTDSOUMESZDICW-VIFPVBQESA-N

• Boc-(S)-2-Amino-5-methylhex-4-enoic acid is a useful research compound. Its molecular formula is C12H21NO4 and its molecular weight is 243.3 g/mol. The purity is usually 95%.

6-amino-5-bromo-1-ethylpyrimidine-2,4(1H,3H)-dione

In Stock

• CAS RN:
• 131598-61-3

• Formula:
• C6H8BrN3O2

• InChI:
• InChI=1S/C6H8BrN3O2/c1-2-10-4(8)3(7)5(11)9-6(10)12/h2,8H2,1H3,(H,9,11,12)

• InChIKey:
• DVZWWTRLSAYQKE-UHFFFAOYSA-N

• 6-amino-5-bromo-1-ethylpyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C6H8BrN3O2 and its molecular weight is 234.05 g/mol. The purity is usually 95%.

Boc-D-Arg(Pbf)-OH

In Stock

• CAS RN:
• 186698-61-3

• Formula:
• C24H38N4O7S

• InChI:
• InChI=1S/C24H38N4O7S/c1-13-14(2)19(15(3)16-12-24(7,8)34-18(13)16)36(32,33)28-21(25)26-11-9-10-17(20(29)30)27-22(31)35-23(4,5)6/h17H,9-12H2,1-8H3,(H,27,31)(H,29,30)(H3,25,26,28)/t17-/m1/s1

• InChIKey:
• CVFXPOKENLGCID-QGZVFWFLSA-N

• Boc-D-Arg(Pbf)-OH, also known as Boc-D-Arg(Pbf)-OH, is a useful research compound. Its molecular formula is C24H38N4O7S and its molecular weight is 526,65 g/mole. The purity is usually 95%.

4-ethyl-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide

In Stock

• CAS RN:
• 1019098-61-3

• Formula:
• C21H20N6O2S

• InChI:
• InChI=1S/C21H20N6O2S/c1-2-16-4-10-19(11-5-16)30(28,29)26-18-8-6-17(7-9-18)23-20-12-13-21(25-24-20)27-15-3-14-22-27/h3-15,26H,2H2,1H3,(H,23,24)

• InChIKey:
• SKEODTFTYCCTFC-UHFFFAOYSA-N

• 4-ethyl-N-(4-{[6-(1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C21H20N6O2S and its molecular weight is 420.5 g/mol. The purity is usually 95%.

1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-methoxy-2-(o-tolyl)ethyl)methanesulfonamide

In Stock

• CAS RN:
• 1797898-61-3

• Formula:
• C20H29NO4S

• InChI:
• InChI=1S/C20H29NO4S/c1-14-7-5-6-8-16(14)17(25-4)12-21-26(23,24)13-20-10-9-15(11-18(20)22)19(20,2)3/h5-8,15,17,21H,9-13H2,1-4H3

• InChIKey:
• LIHXQLJIMSHIEZ-UHFFFAOYSA-N

• 1-(7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)-N-(2-methoxy-2-(o-tolyl)ethyl)methanesulfonamide is a useful research compound. Its molecular formula is C20H29NO4S and its molecular weight is 379.52. The purity is usually 95%.

3-{[(2-chlorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}propanoic acid

In Stock

• CAS RN:
• 2094598-61-3

• Formula:
• C25H22ClNO4

• InChI:
• InChI=1S/C25H22ClNO4/c26-23-12-6-1-7-17(23)15-27(14-13-24(28)29)25(30)31-16-22-20-10-4-2-8-18(20)19-9-3-5-11-21(19)22/h1-12,22H,13-16H2,(H,28,29)

• InChIKey:
• BXNTZNYXWQQVIW-UHFFFAOYSA-N

• 3-{[(2-chlorophenyl)methyl]({[(9H-fluoren-9-yl)methoxy]carbonyl})amino}propanoic acid is a useful research compound. Its molecular formula is C25H22ClNO4 and its molecular weight is 435.9. The purity is usually 95%.

Spiro[3.5]nonan-5-ylmethanamine hydrochloride

In Stock

• CAS RN:
• 2230798-61-3

• Formula:
• C10H20ClN

• InChI:
• InChI=1S/C10H19N.ClH/c11-8-9-4-1-2-5-10(9)6-3-7-10;/h9H,1-8,11H2;1H

• InChIKey:
• NPZDSISMWXAHTO-UHFFFAOYSA-N

• Spiro[3.5]nonan-5-ylmethanamine hydrochloride is a useful research compound. Its molecular formula is C10H20ClN and its molecular weight is 189.73. The purity is usually 95%.

Dimethyl 5-formylfuran-2,4-dicarboxylate

Usually In Stock

• CAS RN:
• 2248298-61-3

• Formula:
• C9H8O6

• InChI:
• InChI=1S/C9H8O6/c1-13-8(11)5-3-6(9(12)14-2)15-7(5)4-10/h3-4H,1-2H3

• InChIKey:
• BJNHPXYVVVQDPQ-UHFFFAOYSA-N

• Dimethyl 5-formylfuran-2,4-dicarboxylate is a useful research compound. Its molecular formula is C9H8O6 and its molecular weight is 212.157. The purity is usually 95%.